Cas no 57338-28-0 (Ethyl 2-Cyano-3-(dimethylamino)acrylate)

• Product Name: Ethyl 2-Cyano-3-(dimethylamino)acrylate
• CAS No: 57338-28-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00172107
• CID: 4043995
• PubChem ID: 2764700
• Update Time: 2025-05-24

Ethyl 2-Cyano-3-(dimethylamino)acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(dimethylamino)-, ethyl ester, (Z)-
• ethyl (Z)-2-cyano-3-(dimethylamino)prop-2-enoate
• (Z)-Ethyl 2-cyano-3-(dimethylamino)acrylate
• 10C-046
• Ethyl (2Z)-2-cyano-3-(dimethylamino)acrylate, 95%
• ethyl (2Z)-2-cyano-3-(dimethylamino)acrylate
• SMR000169479
• HMS2427J03
• 890-386-4
• 16849-87-9
• (Z)-2-cyano-3-(dimethylamino)acrylic acid ethyl ester
• 57338-28-0
• CHEMBL1708492
• ethyl (2Z)-2-cyano-3-(dimethylamino)prop-2-enoate
• MFCD00172107
• NSC-119920
• AKOS005074039
• (Z)-2-cyano-3-(dimethylamino)-2-propenoic acid ethyl ester
• ethyl 2-cyano-3-(dimethylamino)acrylate
• MLS000546309
• (Z)-Ethyl2-cyano-3-(dimethylamino)acrylate
• NSC119920
• ethyl 2-cyano-3-(dimethylamino) acrylate
• cid_2764700
• BDBM55496
• Ethyl 2-Cyano-3-(dimethylamino)acrylate

• MDL： MFCD00172107
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7(5-9)6-10(2)3/h6H,4H2,1-3H3/b7-6-
• InChI Key： RZEPXNTYHXGQOO-SREVYHEPSA-N
• SMILES： C(OCC)(=O)/C(/C#N)=C\N(C)C

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 340.0±32.0 °C at 760 mmHg
• Flash Point: 159.4±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-Cyano-3-(dimethylamino)acrylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-Cyano-3-(dimethylamino)acrylate

Ethyl 2-Cyano-3-(dimethylamino)acrylate: A Comprehensive Overview

Ethyl 2-Cyano-3-(dimethylamino)acrylate, also known by its CAS number 57338-28-0, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its unique chemical structure, plays a pivotal role in fields ranging from polymer chemistry to pharmaceuticals. Recent advancements in its synthesis and application have further underscored its potential as a valuable building block in modern chemistry.

The molecular structure of Ethyl 2-Cyano-3-(dimethylamino)acrylate comprises a cyano group, a dimethylamino group, and an acrylate moiety. This combination endows the compound with distinctive properties, including reactivity and stability, making it suitable for a wide array of reactions. Researchers have explored its role in polymerization processes, where it serves as a monomer for producing high-performance polymers with tailored properties. These polymers find applications in coatings, adhesives, and electronic materials.

Recent studies have highlighted the potential of Ethyl 2-Cyano-3-(dimethylamino)acrylate in bio-related fields. For instance, its ability to form hydrogels has been leveraged in drug delivery systems and tissue engineering. The compound's compatibility with biological systems and its controlled degradation properties make it an attractive candidate for biomedical applications.

In terms of synthesis, the compound is typically derived from the reaction of acrylic acid derivatives with appropriate amine compounds under controlled conditions. Innovations in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with the growing demand for sustainable chemical processes.

The physical and chemical properties of Ethyl 2-Cyano-3-(dimethylamino)acrylate are well-documented. Its solubility in organic solvents facilitates its use in various reaction media, while its thermal stability ensures compatibility with high-temperature processes. These attributes contribute to its widespread use across different industries.

Looking ahead, ongoing research continues to uncover new avenues for the application of Ethyl 2-Cyano-3-(dimethylamino)acrylate. Its integration into advanced materials, such as stimuli-responsive polymers and nanocomposites, holds promise for breakthroughs in technology and medicine.